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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and miscibility of

Diisodecyl Adipate (DIDA) in various solvents. This document compiles available data,

presents detailed experimental protocols for solubility and miscibility determination, and

includes a visual workflow to guide researchers in their experimental design.

Core Topic: Solubility and Miscibility of Diisodecyl
Adipate
Diisodecyl adipate (DIDA) is a high-molecular-weight plasticizer known for its excellent low-

temperature flexibility and good permanence. Its solubility and miscibility are critical parameters

in various applications, including in the formulation of polymers, coatings, lubricants, and as an

emollient in personal care products. Understanding its behavior in different solvents is essential

for formulation development, ensuring product stability, and predicting its environmental fate.

Quantitative Data on Solubility and Miscibility
Precise quantitative solubility data for diisodecyl adipate in a wide range of organic solvents is

not extensively available in publicly accessible literature. However, based on technical data

sheets and chemical databases, a qualitative and semi-quantitative summary has been

compiled.
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Solvent/Solvent
Class

Solubility/Miscibilit
y

Reported Values Temperature (°C)

Water
Very Low Solubility /

Immiscible
< 0.01%[1][2] 25

100 µg/L[2] 25

> 0.1 g/L Not Specified

5.149 x 10⁻⁶ mg/L

(estimated)
25

Alcohols (e.g.,

Ethanol)
Soluble / Miscible Soluble Not Specified

Ketones (e.g.,

Acetone)
Soluble / Miscible Soluble Not Specified

Ethers Soluble / Miscible Soluble[1][2] Not Specified

Esters Soluble / Miscible Soluble[1][2] Not Specified

Aliphatic

Hydrocarbons (e.g.,

Hexane)

Soluble / Miscible Soluble Not Specified

Aromatic

Hydrocarbons (e.g.,

Toluene)

Soluble / Miscible Soluble Not Specified

Chlorinated

Hydrocarbons
Soluble / Miscible Soluble[1][2] Not Specified

Glycerol Slightly Soluble Slightly Soluble[1][2] Not Specified

Ethylene Glycol Slightly Soluble Slightly Soluble[1][2] Not Specified

Propylene Glycol Insoluble Insoluble Not Specified

Oils Miscible

Generally miscible

with mineral and

synthetic oils

Not Specified
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Experimental Protocols
The following are detailed methodologies for determining the solubility and miscibility of

diisodecyl adipate.

Protocol 1: Determination of Solubility in Organic
Solvents via the Shake-Flask Method
This protocol outlines the determination of the equilibrium solubility of DIDA in an organic

solvent.

1. Materials and Equipment:

Diisodecyl Adipate (high purity)

Solvent of interest (analytical grade)

Erlenmeyer flasks with stoppers or screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringe filters (chemically inert, e.g., PTFE, with a pore size of 0.45 µm or smaller)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization

Detector, GC-FID, or High-Performance Liquid Chromatograph, HPLC)

2. Procedure:

Preparation: Add a measured volume of the organic solvent to several flasks.

Addition of Solute: Add an excess amount of DIDA to each flask to ensure that a saturated

solution is formed and that there is undissolved DIDA present at equilibrium.
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Equilibration: Seal the flasks and place them in the orbital shaker or on the magnetic stirrer

at a constant temperature (e.g., 25 °C). Agitate the mixtures for a predetermined time (e.g.,

24 to 72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the flasks to stand undisturbed for a sufficient

time to allow the undissolved DIDA to settle.

Sample Collection: Carefully withdraw a sample from the supernatant (the clear, saturated

solution) using a syringe.

Filtration: Immediately filter the sample through a syringe filter to remove any remaining

undissolved microparticles.

Quantification:

Prepare a series of standard solutions of DIDA in the solvent of known concentrations.

Analyze the filtered saturated solution and the standard solutions using a suitable

analytical method (e.g., GC-FID or HPLC).

Construct a calibration curve from the standard solutions and determine the concentration

of DIDA in the saturated solution.

3. Data Reporting:

Report the solubility as the average of the determinations from the replicate flasks, typically

in g/100 mL or mg/L, at the specified temperature.

Protocol 2: Determination of Water Solubility based on
OECD Test Guideline 105
This protocol is adapted from the OECD 105 guideline and is suitable for substances with low

water solubility like DIDA.

1. Methods:

Flask Method: Generally suitable for solubilities above 10⁻² g/L.
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Column Elution Method: Recommended for solubilities below 10⁻² g/L. Given the very low

solubility of DIDA in water, the column elution method is more appropriate.

2. Column Elution Method Protocol:

Materials and Equipment:

Diisodecyl Adipate (high purity)

Purified water (e.g., deionized or distilled)

A column with a temperature control jacket

A suitable inert support material (e.g., glass wool, glass beads)

A pump for maintaining a constant flow of water

Collection vials

Analytical instrument for quantification (e.g., HPLC with a suitable detector or Gas

Chromatography-Mass Spectrometry, GC-MS)

Procedure:

Column Preparation: Coat the inert support material with an excess of DIDA. Pack the

coated material into the column.

Elution: Pump water through the column at a slow, constant flow rate. The water will

become saturated with DIDA as it passes through the column.

Sample Collection: Collect fractions of the eluate in vials.

Equilibrium Check: Analyze successive fractions to ensure that the concentration of DIDA

is constant, indicating that equilibrium has been reached.

Quantification: Determine the concentration of DIDA in the saturated fractions using a

highly sensitive analytical method (e.g., HPLC or GC-MS) after appropriate sample

preparation (e.g., liquid-liquid extraction).
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Data Reporting:

Report the water solubility as the mean concentration from at least three consecutive

fractions that are in agreement, at the specified temperature.

Protocol 3: Determination of Miscibility
This is a general protocol for visually determining the miscibility of DIDA with another liquid.

1. Materials and Equipment:

Diisodecyl Adipate

Solvent or liquid of interest

Graduated cylinders or volumetric pipettes

Test tubes or vials with caps

Vortex mixer (optional)

2. Procedure:

Mixing: In a clean test tube or vial, combine known volumes of DIDA and the test liquid in

various ratios (e.g., 1:9, 1:1, 9:1).

Agitation: Cap the test tube/vial and shake vigorously for a set period (e.g., 1 minute) or use

a vortex mixer to ensure thorough mixing.

Observation: Allow the mixture to stand undisturbed and observe it against a well-lit

background.

Miscible: If the mixture remains a single, clear phase with no separation, the liquids are

miscible.

Immiscible: If the mixture separates into two distinct layers, the liquids are immiscible.

Partially Miscible: If the mixture initially appears as a single phase but becomes cloudy or

separates upon standing, the liquids are partially miscible.
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3. Data Reporting:

Report the miscibility for each ratio tested at a specific temperature.

Visualizations
Logical Workflow for Solubility and Miscibility
Assessment
The following diagram illustrates a typical workflow for assessing the solubility and miscibility of

a substance like diisodecyl adipate.

Solubility and Miscibility Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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